Cas no 2172594-94-2 (1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172594-94-2
• MF: C₁₀H₁₄F₂N₄S
• MW: 260.306766986847
• CID: 5569094
• PubChem ID: 165596294
• Update Time: 2025-05-24

1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596611
• 2172594-94-2

• Inchi： 1S/C10H14F2N4S/c11-9(12)8-7(10(13)17)14-15-16(8)6-4-2-1-3-5-6/h6,9H,1-5H2,(H2,13,17)
• InChI Key： HNLQJCYIXXBTEQ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(F)F)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 260.09072396g/mol
• Monoisotopic Mass: 260.09072396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172594-94-2)

1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172594-94-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their versatility in drug design and development. The presence of a cyclohexyl group and a difluoromethyl substituent in its molecular framework imparts distinct chemical properties that make it a promising candidate for further investigation.

The triazole core of this molecule is particularly noteworthy, as it has been extensively studied for its ability to modulate various biological pathways. Triazoles are known for their stability and reactivity, which allows them to participate in diverse chemical transformations. In particular, the 4-carbothioamide functional group introduces a thiol moiety, which can engage in hydrogen bonding and other interactions with biological targets. These features collectively contribute to the compound's potential as an intermediate or lead molecule in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have suggested that 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding interactions, making it a valuable feature in drug design.

In the context of medicinal chemistry, the cyclohexyl substituent plays a crucial role in determining the conformational flexibility of the molecule. This flexibility can be exploited to optimize binding interactions with biological targets, thereby improving the efficacy and selectivity of potential drugs. Additionally, the carbothioamide moiety has been shown to enhance solubility and bioavailability, which are critical factors in drug development.

Current research efforts are focused on synthesizing derivatives of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide to explore its full pharmacological potential. By modifying various functional groups within its structure, scientists aim to identify analogs with improved pharmacokinetic properties and reduced toxicity. These studies often involve high-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) analysis to rapidly identify promising candidates.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization, substitution, and functional group transformations. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures accurate characterization of the compound's structure.

From a biological perspective, the triazole ring is known to interact with various enzymes and receptors due to its ability to form hydrogen bonds and hydrophobic interactions. Preliminary studies have indicated that 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide may interfere with pathways involved in microbial resistance mechanisms. This makes it a potential candidate for developing novel antimicrobial agents that could address emerging drug-resistant strains.

The incorporation of a difluoromethyl group into the molecular structure is particularly significant because it can influence both pharmacokinetic and pharmacodynamic properties. This substituent has been successfully used in numerous approved drugs due to its ability to enhance binding affinity and metabolic stability. In 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide, this feature may contribute to prolonged half-life and improved therapeutic efficacy.

In conclusion, 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172594-94-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer potential advantages in drug design, particularly in terms of bioavailability and target interaction. Ongoing research aims to fully elucidate its biological activities and explore its therapeutic applications through further chemical modifications and biological evaluations.